Cas no 1005729-21-4 (N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide)

• Product Name: N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide
• CAS No: 1005729-21-4
• MF: C₁₉H₁₅ClN₂OS
• MW: 354.853202104568
• CID: 5817215
• PubChem ID: 40886282
• Update Time: 2025-11-06

N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-chloro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2,4-dimethyl-
• N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide
• 1005729-21-4
• (Z)-N-(4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethylbenzamide
• F1816-1495
• AKOS024611556
• N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,4-dimethylbenzamide

• Inchi： 1S/C19H15ClN2OS/c1-4-10-22-17-15(20)6-5-7-16(17)24-19(22)21-18(23)14-9-8-12(2)11-13(14)3/h1,5-9,11H,10H2,2-3H3
• InChI Key： OCQFMDNCEDNULI-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 354.0593620g/mol
• Monoisotopic Mass: 354.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 527.5±60.0 °C(Predicted)
• pka: -4.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide

Comprehensive Overview of N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide (CAS No. 1005729-21-4)

N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide (CAS No. 1005729-21-4) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a propargyl group and a dimethylbenzamide moiety. This compound has garnered significant attention in the field of medicinal chemistry and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR) and its role as a potential intermediate in the synthesis of bioactive molecules.

The compound's CAS No. 1005729-21-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and patent filings. Its benzothiazole scaffold is well-known for its versatility in pharmaceutical applications, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the propargyl group further enhances its reactivity, making it a valuable building block in click chemistry and other synthetic methodologies.

In recent years, the demand for N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide has increased due to its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Scientists are exploring its derivatives as novel enzyme inhibitors and pesticide alternatives, aligning with the growing trend toward eco-friendly solutions. The compound's chloro-substituted benzothiazole moiety is particularly noteworthy for its electronic properties, which can influence binding affinity in biological targets.

From a synthetic chemistry perspective, the compound's Z-configuration (as indicated by the (2Z) notation) is crucial for its stereochemical behavior, impacting its interactions with chiral environments. This feature is especially relevant in the design of asymmetric catalysts and chiral drugs, where spatial orientation determines efficacy. Researchers frequently search for CAS 1005729-21-4 suppliers to procure high-purity samples for experimental studies, underscoring its importance in academic and industrial labs.

The 2,4-dimethylbenzamide segment of the molecule contributes to its lipophilicity, a key factor in pharmacokinetics and drug delivery. This attribute has led to investigations into its potential as a blood-brain barrier (BBB) penetrant, a hot topic in neuroscience and neurodegenerative disease research. Additionally, the compound's prop-2-yn-1-yl group offers opportunities for further functionalization via alkyne-azide cycloaddition, a popular reaction in bioconjugation and materials science.

Market trends indicate a rising interest in benzothiazole-based compounds, driven by their diverse applications in optoelectronics, corrosion inhibition, and medicinal chemistry. As a result, N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide is increasingly featured in patent applications and research publications. Its CAS registry number 1005729-21-4 is frequently cited in databases like SciFinder and Reaxys, reflecting its relevance in contemporary chemical research.

For laboratories and manufacturers, ensuring the consistent quality of CAS 1005729-21-4 is paramount, given its role in high-value syntheses. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's stability under various conditions is also a subject of study, particularly for long-term storage and transportation considerations.

In summary, N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethylbenzamide (CAS No. 1005729-21-4) represents a multifaceted chemical entity with broad implications across multiple scientific disciplines. Its unique structural features and potential applications make it a compound of enduring interest, particularly in the context of innovative therapeutic and agrochemical solutions. As research progresses, its role in addressing pressing global challenges is likely to expand, solidifying its place in the chemical landscape.